Cas no 1862591-18-1 (2-Butyl-5-chloropyridin-3-amine)
2-Butyl-5-chloropyridin-3-amine Chemical and Physical Properties
Names and Identifiers
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- EN300-1622345
- 2-Butyl-5-chloropyridin-3-amine
- 1862591-18-1
- 3-Pyridinamine, 2-butyl-5-chloro-
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- Inchi: 1S/C9H13ClN2/c1-2-3-4-9-8(11)5-7(10)6-12-9/h5-6H,2-4,11H2,1H3
- InChI Key: UYAUHUXTTAIRCV-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(=C1)N)CCCC
Computed Properties
- Exact Mass: 184.0767261g/mol
- Monoisotopic Mass: 184.0767261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.134±0.06 g/cm3(Predicted)
- Boiling Point: 300.8±37.0 °C(Predicted)
- pka: 4.50±0.32(Predicted)
2-Butyl-5-chloropyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1622345-0.05g |
2-butyl-5-chloropyridin-3-amine |
1862591-18-1 | 0.05g |
$900.0 | 2023-05-26 | ||
| Enamine | EN300-1622345-0.1g |
2-butyl-5-chloropyridin-3-amine |
1862591-18-1 | 0.1g |
$943.0 | 2023-05-26 | ||
| Enamine | EN300-1622345-0.25g |
2-butyl-5-chloropyridin-3-amine |
1862591-18-1 | 0.25g |
$985.0 | 2023-05-26 | ||
| Enamine | EN300-1622345-0.5g |
2-butyl-5-chloropyridin-3-amine |
1862591-18-1 | 0.5g |
$1027.0 | 2023-05-26 | ||
| Enamine | EN300-1622345-1.0g |
2-butyl-5-chloropyridin-3-amine |
1862591-18-1 | 1g |
$1070.0 | 2023-05-26 | ||
| Enamine | EN300-1622345-2.5g |
2-butyl-5-chloropyridin-3-amine |
1862591-18-1 | 2.5g |
$2100.0 | 2023-05-26 | ||
| Enamine | EN300-1622345-5.0g |
2-butyl-5-chloropyridin-3-amine |
1862591-18-1 | 5g |
$3105.0 | 2023-05-26 | ||
| Enamine | EN300-1622345-10.0g |
2-butyl-5-chloropyridin-3-amine |
1862591-18-1 | 10g |
$4606.0 | 2023-05-26 | ||
| Enamine | EN300-1622345-50mg |
2-butyl-5-chloropyridin-3-amine |
1862591-18-1 | 50mg |
$768.0 | 2023-09-22 | ||
| Enamine | EN300-1622345-100mg |
2-butyl-5-chloropyridin-3-amine |
1862591-18-1 | 100mg |
$804.0 | 2023-09-22 |
2-Butyl-5-chloropyridin-3-amine Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-Butyl-5-chloropyridin-3-amine
2-Butyl-5-chloropyridin-3-amine (CAS No. 1862591-18-1): An Emerging Compound in Medicinal Chemistry
2-Butyl-5-chloropyridin-3-amine (CAS No. 1862591-18-1) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its butyl and chloro substituents on a pyridine ring, offers a versatile scaffold for the development of novel therapeutic agents.
The chemical structure of 2-Butyl-5-chloropyridin-3-amine consists of a pyridine ring with a butyl group at the 2-position and a chlorine atom at the 5-position, along with an amino group at the 3-position. This arrangement provides a balance of lipophilicity and hydrogen bonding capabilities, which are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic properties.
Recent studies have highlighted the potential of 2-Butyl-5-chloropyridin-3-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like Parkinson's disease and Alzheimer's disease. The ability to influence these systems makes 2-Butyl-5-chloropyridin-3-amine a valuable lead compound for further investigation.
In addition to its neuroprotective properties, 2-Butyl-5-chloropyridin-3-amine has also been explored for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This property suggests that 2-Butyl-5-chloropyridin-3-amine could be developed into a potential treatment for inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.
The pharmacological profile of 2-Butyl-5-chloropyridin-3-amine has been further elucidated through preclinical studies. Animal models have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral therapeutic agent. Moreover, preliminary toxicity studies have indicated that 2-Butyl-5-chloropyridin-3-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed.
The synthetic route to produce 2-Butyl-5-chloropyridin-3-amine is well-documented in the literature. The synthesis typically involves a multi-step process that includes the formation of a pyridine ring followed by functional group modifications to introduce the butyl and chlorine substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for large-scale manufacturing and clinical trials.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-Butyl-5-chloropyridin-3-amine. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic benefits in patients with neurodegenerative diseases and inflammatory disorders. These findings have paved the way for more advanced clinical studies to further validate the potential of this compound as a novel therapeutic agent.
In conclusion, 2-butyl-5-chloropyridin-3-amnine (CAS No. 1862591-18-1) represents an exciting opportunity in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new treatments for various diseases. Ongoing research and clinical trials will continue to uncover the full potential of this compound, contributing to advancements in drug discovery and therapeutic innovation.
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